Cas no 1064704-03-5 (1-Ethyl-3-(hydroxymethyl)pyridinium Ethyl Sulfate)

• Product Name: 1-Ethyl-3-(hydroxymethyl)pyridinium Ethyl Sulfate
• CAS No: 1064704-03-5
• MF: C₁₀H₁₇NO₅S
• MW: 263.310682058334
• CID: 4668223
• PubChem ID: 44629806
• Update Time: 2024-11-03

1-Ethyl-3-(hydroxymethyl)pyridinium Ethyl Sulfate Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-3-(HYDROXYMETHYL)PYRIDINIUM ETHYL SULFATE
• E0682
• (1-ethylpyridin-1-ium-3-yl)methanol;ethyl sulfate
• 1-Ethyl-3-(hydroxymethyl)- pyridinium Ethyl Sulfate
• SCHEMBL193561
• 1064704-03-5
• 1-ETHYL-3-(HYDROXYMETHYL)PYRIDIN-1-IUM ETHYL SULFATE
• 1-Ethyl-3-(hydroxymethyl)pyridinium Ethyl Sulfate

• Inchi： 1S/C8H12NO.C2H6O4S/c1-2-9-5-3-4-8(6-9)7-10;1-2-6-7(3,4)5/h3-6,10H,2,7H2,1H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： CIWXUAJJMSQGND-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCC.OCC1=CC=C[N+](=C1)CC

Computed Properties

• Exact Mass: 263.083
• Monoisotopic Mass: 263.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 263.31
• Topological Polar Surface Area: 98.9

Experimental Properties

• Refractive Index: 1.5090-1.5150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives